Cas no 80418-53-7 (Hexanoic acid, 2-chloro-, chloromethyl ester)

Hexanoic acid, 2-chloro-, chloromethyl ester structure
80418-53-7 structure
Product name:Hexanoic acid, 2-chloro-, chloromethyl ester
CAS No:80418-53-7
MF:C7H12Cl2O2
MW:199.074980735779
CID:705709
PubChem ID:525194

Hexanoic acid, 2-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-chloro-, chloromethyl ester
    • chloromethyl 2-chlorohexanoate
    • 80418-53-7
    • SLCVMKYCEWYVKS-UHFFFAOYSA-N
    • 2-Chlorohexanoic acid, chloromethyl ester
    • DTXSID00335420
    • Inchi: InChI=1S/C7H12Cl2O2/c1-2-3-4-6(9)7(10)11-5-8/h6H,2-5H2,1H3
    • InChI Key: SLCVMKYCEWYVKS-UHFFFAOYSA-N
    • SMILES: CCCCC(C(=O)OCCl)Cl

Computed Properties

  • Exact Mass: 198.0214350g/mol
  • Monoisotopic Mass: 198.0214350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.3

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